Cas no 2877673-29-3 (1-(2,5-dimethylphenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine)

• Product Name: 1-(2,5-dimethylphenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine
• CAS No: 2877673-29-3
• MF: C₁₆H₂₁N₃S
• MW: 287.423042058945
• CID: 5308551
• PubChem ID: 165432191
• Update Time: 2023-11-21

1-(2,5-dimethylphenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine
• AKOS040882689
• F6808-1002
• 2877673-29-3
• 1-(2,5-Dimethylphenyl)-4-(5-thiazolylmethyl)piperazine

• Inchi： 1S/C16H21N3S/c1-13-3-4-14(2)16(9-13)19-7-5-18(6-8-19)11-15-10-17-12-20-15/h3-4,9-10,12H,5-8,11H2,1-2H3
• InChI Key： ZXSJLGLVSSZUJT-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)CCN(CC2SC=NC=2)CC1

Computed Properties

• Exact Mass: 287.14561886g/mol
• Monoisotopic Mass: 287.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.7±45.0 °C(Predicted)
• pka: 6.46±0.40(Predicted)